Cas no 123553-05-9 (1,3-pentanediol, 1-acetate)

• Product Name: 1,3-pentanediol, 1-acetate
• CAS No: 123553-05-9
• MF: C₇H₁₄O₃
• MW: 146.184262752533
• CID: 1214721
• Update Time: 2024-08-02

1,3-pentanediol, 1-acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-pentanediol, 1-acetate
• 3-Hydroxypentyl acetate
• LogP

• Inchi： 1S/C7H14O3/c1-3-7(9)4-5-10-6(2)8/h7,9H,3-5H2,1-2H3
• InChI Key： JMAHTRMRVSPPCM-UHFFFAOYSA-N
• SMILES： C(OC(=O)C)CC(O)CC

Computed Properties

• Exact Mass: 146.09432

Experimental Properties

• Density: 1.005
• Boiling Point: 166.266°C at 760 mmHg
• Flash Point: 52.8°C
• Refractive Index: 1.432
• PSA: 46.53
• pka: 14.85±0.20(Predicted)